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Compound of Interest |

Compound Name: 2-Acetoxy-4'-hexylbenzophenone
CAS No.: 890098-48-3
Cat. No.: B1345421
Get Quote
. J

The disposal of any chemical waste, including 2-Acetoxy-4'-hexylbenzophenone, is governed
by stringent regulations to prevent harm to human health and the environment.[1] Improper
disposal, such as pouring chemicals down the drain or discarding them in regular trash, is
prohibited and can lead to significant legal and environmental consequences.[2][3] This guide
is predicated on the principle of treating all laboratory chemical waste as hazardous unless
confirmed otherwise.

Hazard Identification and Risk Assessment

While specific hazard data for 2-Acetoxy-4'-hexylbenzophenone is not readily available, its
classification as a benzophenone derivative warrants a cautious approach. Benzophenone and
its derivatives are known to pose several risks. For instance, some benzophenone derivatives
are classified as potentially carcinogenic (H350), may cause damage to organs through
prolonged or repeated exposure (H373), and are harmful to aquatic life with long-lasting effects
(H412).[4][5] Therefore, it is imperative to handle 2-Acetoxy-4'-hexylbenzophenone with the
assumption that it carries similar hazards.

Key Hazard Information for Benzophenone Derivatives:
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Hazard L.

. GHS Code Description Source
Classification
Carcinogenicity H350 May cause cancer. [415]

May cause damage to

Specific Target Organ organs (Liver, Kidney)
Toxicity (Repeated H373 through prolonged or [41[5]
Exposure) repeated exposure if
swallowed.

Hazardous to the Harmful to aquatic life
Aquatic Environment H412 with long lasting [41[5]
(Chronic) effects.
Acute Toxicity (Oral) H302 Harmful if swallowed. [61[7]
Serious Eye Causes serious eye

o H318/H319 o [6][7]
Damage/Irritation damage or irritation.
Skin Irritation H315 Causes skin irritation. [7]

Personal Protective Equipment (PPE)

Due to the potential hazards, appropriate personal protective equipment must be worn at all
times when handling 2-Acetoxy-4'-hexylbenzophenone. The selection of PPE is based on
minimizing the risk of exposure through inhalation, skin contact, and eye contact.[8]

e Eye and Face Protection: Chemical safety goggles or glasses with side shields are
mandatory.[9] For tasks with a higher risk of splashing, a face shield should also be worn.[8]

[9]

o Hand Protection: Chemically resistant gloves, such as nitrile gloves, are required.[10] It is
crucial to consult the glove manufacturer's specifications to ensure compatibility and to be
aware of the breakthrough time.[9][10]

o Body Protection: A laboratory coat is essential to protect against skin contact.[9] For larger
guantities or in the event of a spill, a chemically resistant apron or suit may be necessary.[10]
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Respiratory Protection: Handling should occur in a well-ventilated area, preferably within a
chemical fume hood, to minimize the inhalation of any dust or vapors.[9][11] If adequate
ventilation is not available, a NIOSH/MSHA-approved respirator should be used.[12]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access
to the spill area.[10]

Ensure Proper Ventilation: If not already in a fume hood, increase ventilation to the area.[6]

Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the
correct PPE as outlined above.[10]

Containment and Cleanup:
o For solid spills, carefully sweep or vacuum the material to avoid generating dust.[6]

o For liquid spills, use an inert absorbent material, such as sand or vermiculite, to contain
the spill.[10]

Collect and Label Waste: Place the spilled material and any contaminated absorbent into a
suitable, sealed container.[6][11] Label the container clearly as "Hazardous Waste" and
include the full chemical name.[1][6]

Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent,
followed by soap and water.[13] All cleaning materials should also be disposed of as
hazardous waste.[1]

Step-by-Step Disposal Procedure

The primary and mandated method for the disposal of 2-Acetoxy-4'-hexylbenzophenone is

through a licensed chemical waste disposal service.[6] Under no circumstances should this

chemical be disposed of down the drain or in regular trash.[1][2][3]
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Step 1: Waste Collection Collect all waste containing 2-Acetoxy-4'-hexylbenzophenone,
including pure substance, solutions, and contaminated materials (e.g., gloves, absorbent
pads), in a designated and compatible waste container.[1][6] The container must be in good
condition, with no leaks or cracks, and have a secure, leak-proof lid.[1][2]

Step 2: Labeling Proper labeling is a critical regulatory requirement.[14] The waste container
must be clearly labeled with:

e The words "Hazardous Waste".[1][6][14]

o The full chemical name: "2-Acetoxy-4'-hexylbenzophenone". Avoid using abbreviations or
chemical formulas.[1][14]

o Alist of all constituents and their approximate concentrations if it is a mixed waste stream.[6]
[14]

e The associated hazards (e.g., "Flammable,” "Toxic," "Corrosive").[14]
e The date when the waste was first added to the container (accumulation start date).[6]

Step 3: Segregation and Storage Store the hazardous waste container in a designated Satellite
Accumulation Area (SAA).[6][14] This area should be at or near the point of generation and
under the control of laboratory personnel.[2] Key storage requirements include:

e Segregation: Incompatible chemicals must be stored separately to prevent dangerous
reactions.[2][14] Use physical barriers or secondary containment to segregate different waste
types.[1][2] For instance, keep this waste away from strong oxidizing agents.[6]

e Secondary Containment: The waste container should be placed within a larger, chemically
resistant container (secondary containment) to contain any potential leaks or spills.[1][2]

» Closed Containers: Keep the waste container securely closed at all times, except when
adding waste.[1][14]

e Regular Inspections: The SAA should be inspected weekly for any signs of leakage or
container degradation.[2][14]
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Step 4: Arrange for Disposal Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to schedule a pickup.[6] Do not
exceed the storage limits for hazardous waste in your laboratory (typically 55 gallons).[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of 2-Acetoxy-4'-
hexylbenzophenone.
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Preparation & Collection

Waste Generation
(2-Acetoxy-4'-hexylbenzophenone)

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Select Compatible, Labeled
Hazardous Waste Container

Interim Storage

Store in Designated
Satellite Accumulation Area (SAA)

:

Segregate from
Incompatible Wastes

:

Use Secondary Containment

Final Disposal

Contact EHS or Licensed
Waste Disposal Contractor

;

Arrange for Pickup

Proper Disposal by
Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Acetoxy-4'-hexylbenzophenone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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